Cas no 822-35-5 (Cyclobutene)

• Product Name: Cyclobutene
• CAS No: 822-35-5
• MF: C₄H₆
• MW: 54.0904412269592
• CID: 733446
• PubChem ID: 69972
• Update Time: 2025-04-19

Cyclobutene Chemical and Physical Properties

Names and Identifiers

• Cyclobutene
• 1-Cyclobutene
• cyclobutan-1,2-diyl
• cyclobutylene
• ethylene-ethylene
• 1-Cyclobutene #
• cyclobut-1-ene
• EINECS 212-496-8
• DTXSID60231616
• InChI=1/C4H6/c1-2-4-3-1/h1-2H,3-4H
• 822-35-5
• CHEBI:51206
• EN300-114282
• NS00038176
• Q411757
• AKOS006332479

• Inchi： 1S/C4H6/c1-2-4-3-1/h1-2H,3-4H2
• InChI Key： CFBGXYDUODCMNS-UHFFFAOYSA-N
• SMILES： C1C=CC1

Computed Properties

• Exact Mass: 54.04700
• Monoisotopic Mass: 54.0469501914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 29.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.807 g/cm3 (25 ºC)
• Melting Point: 20.5 ºC (ethanol )
• Boiling Point: 127 ºC (760 Torr)
• Flash Point: -72.3±10.3 ºC,
• Refractive Index: 1.4480 (589.3 nm 25 ºC)
• Solubility: Very slightly soluble (0.92 g/l) (25 º C),
• PSA: 0.00000
• LogP: 1.33640